4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2-chloro-4-ethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H12ClNO2/c1-2-17-10-3-4-11(12(14)8-10)9-5-6-15-13(16)7-9/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: YZYKHKWUBJNIEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=O)NC=C2)Cl
• Molecular Formula: C13H12ClNO2
• DSSTOX Substance ID: DTXSID70683122
• Molecular Weight: 249.69 g/mol
• CAS RN: 1261982-13-1

Description

4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) is a chemical compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. This compound has been studied extensively for its potential use in medicinal chemistry, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well-documented.

Scientific Research Applications

4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It has also been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block in the synthesis of other compounds. In addition, it has been used as a reagent in the synthesis of heterocyclic compounds and in the synthesis of other pyridine derivatives.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) is not yet fully understood. However, it is known to interact with a variety of enzymes and other proteins, including cytochrome P450s, which are involved in drug metabolism. It is also known to interact with a variety of receptors, including G-protein coupled receptors, which are involved in signal transduction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) are not yet fully understood. However, it is known to interact with a variety of enzymes and other proteins, including cytochrome P450s, which are involved in drug metabolism. It is also known to interact with a variety of receptors, including G-protein coupled receptors, which are involved in signal transduction. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) in laboratory experiments include its low cost, its availability in large quantities, and its easy synthesis. Furthermore, it is a relatively stable compound and is not easily degraded by light or heat. However, there are some limitations to using this compound in laboratory experiments. For example, it can react with a variety of other compounds, including proteins, and can interfere with the results of experiments. In addition, it is a toxic compound and should be handled with care.

Future Directions

There are a number of possible future directions for research on 4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%). These include further investigation of its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. In addition, further research could be conducted on the synthesis of new derivatives of this compound, as well as its use as a starting material in the synthesis of other compounds. Finally, further research could be conducted on its use as a reagent in the synthesis of heterocyclic compounds and other pyridine derivatives.

Synthesis Methods

4-(2-Chloro-4-ethoxyphenyl)-2-hydroxypyridine (95%) can be synthesized through a two-step process. The first step involves the reaction of 2-chloro-4-ethoxyphenol with sodium hydroxide in aqueous ethanol to form 4-(2-chloro-4-ethoxyphenyl)-2-hydroxypyridine. The second step involves the purification of the compound by crystallization from ethanol.